3-Chloro-2-methoxybenzoic acid

• IUPAC Name: 3-chloro-2-methoxybenzoic acid
• InChI: InChI=1S/C8H7ClO3/c1-12-7-5(8(10)11)3-2-4-6(7)9/h2-4H,1H3,(H,10,11)
• InChI Key: NKVUYEGKHRDEBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1Cl)C(=O)O
• Molecular Formula: C8H7ClO3
• DSSTOX Substance ID: DTXSID40423678
• Molecular Weight: 186.59 g/mol
• CAS RN: 3260-93-3

Description

3-Chloro-2-methoxybenzoic acid, also known as 3-Chloro-o-anisic acid, is an organic compound with the molecular formula C8H7ClO3 and a molecular weight of 186.59. It is typically in the form of a white to orange to green powder or crystal.

Synthesis Analysis

The synthesis of this compound can be achieved through various methods. One method involves the use of potassium tert-butylate and ammonia under UV-irradiation. Another method involves the reaction with sulfuric acid at 80°C.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with a chlorine atom, a methoxy group, and a carboxylic acid group.

Chemical Reactions Analysis

This compound can undergo various chemical reactions. For instance, it can be used in the synthesis of cyclooxygenase-2 (COX-2) inhibitors. It can also be converted into methyl esters and reduced to the corresponding primary alcohols using a sodium borohydride-THF-methanol system.

Physical And Chemical Properties Analysis

This compound is a solid at 20°C and should be stored at temperatures between 0-10°C. It has a melting point range of 120.0 to 124.0°C. It is soluble in methanol.

Scientific Research Applications

Pesticide Residue Detection and Environmental Impact

3-Chloro-2-methoxybenzoic acid derivatives are integral components of various pesticides. They play a crucial role in pesticide formulations, such as isopropylamine salts and butylocutyl esthers used in herbicides. However, the residual amounts of these compounds in the environment can be detrimental. This has spurred the development of sensitive methods like Revers Phases HPLC for detecting these derivatives in environmental samples, emphasizing their significance in environmental monitoring and toxicity assessment (Maga, Kushniruk, Rujinskiy, & Avramenko, 2021).

Complex Formation and Thermal Stability

Research on 5-chloro-2-methoxybenzoates of various metal ions (La(III), Gd(III), Lu(III)) highlights the potential of these compounds in forming stable complexes. These complexes have been studied for their unique structural properties, including polycrystalline nature and thermal stability, which are relevant in materials science and inorganic chemistry. The thermal behavior of these compounds, leading to the formation of metal oxides, has been extensively studied, providing insights into their decomposition pathways and stability under different conditions (Czajka, Bocian, & Ferenc, 2002).

Advanced Synthesis Techniques

Innovative methods have been developed for the synthesis of contiguously substituted 2-methoxybenzoic acids, demonstrating the versatility of these compounds in chemical synthesis. These methods allow for the efficient and regioselective production of compounds that are otherwise challenging to synthesize, indicating their importance in organic synthesis and pharmaceutical chemistry (Nguyen, Castanet, & Mortier, 2006).

Environmental Degradation Studies

Studies on the mineralization and degradation of herbicide derivatives like 3,6-dichloro-2-methoxybenzoic acid in water shed light on the environmental impact and decomposition pathways of these compounds. Techniques like electro-Fenton and photoelectro-Fenton have been employed to investigate their breakdown and the formation of less harmful by-products. This research is crucial for understanding the environmental fate of these chemicals and developing methods for mitigating their impact (Brillas, Baños, & Garrido, 2003).

Safety and Hazards

3-Chloro-2-methoxybenzoic acid is classified as an acute toxic substance. It can cause skin irritation and serious eye irritation. It is recommended to wear personal protective equipment, avoid ingestion and inhalation, and ensure adequate ventilation when handling this compound.

Synthesis routes and methods

Procedure details

A solution of 1.2 g of sodium nitrite in 3 mL of water was added dropwise to a solution of 2 g (0.011 mole) of methyl 3-amino-2-methoxybenzoate in 15 mL of conc. HCl kept below 10° C. After completing the addition, stirring was continued for 0.5 hour at 0° C. The cold solution was then added dropwise to a solution of 2.5 g of cuprous chloride in 6 mL of concentrated HCl at 80°-85° C. After stirring at this temperature for 0.5 hour, the solution was chilled to precipitate an oil which was taken up in methylene chloride. After drying and removing the solvent, the oil obtained above was dissolved in 75 mL of methanol containing 7 mL of 10% NaOH. The solution was heated under reflux for 0.5 hour. After evaporation, the oil was treated with 40 mL of dilute HCl. A white solid precipitated to give 0.5 g (24%) of 3-chloro-2-methoxybenzoic acid after crystallization from ethyl acetate-hexane.